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Introduction

Isopropyl hydrogen sulphate, also known as propan-2-yl hydrogen sulfate, is an
organosulfate compound with the chemical formula CsHsO4S.[1][2] It is a significant
intermediate in various industrial chemical processes, most notably in the "strong-acid" process
for the production of isopropyl alcohol from propylene.[3][4] Its utility also extends to the
synthesis of specialty chemicals, polymers, and pharmaceuticals, where it functions as a
reactive intermediate, an acid catalyst, and a precursor in the production of detergents and
cleaning agents.[2][5][6][7] This technical guide provides an in-depth overview of the
physicochemical properties, synthesis, chemical behavior, and analytical methodologies related
to isopropyl hydrogen sulphate.

Physicochemical Properties

A summary of the key physicochemical properties of isopropyl hydrogen sulphate is
presented in the table below. These properties are crucial for its handling, application in
synthesis, and for the design of processes in which it is involved.
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Property Value Source(s)
Molecular Formula C3Hs04S [11121I51161181]
Molecular Weight 140.16 g/mol [1][2][6]
IUPAC Name propan-2-yl hydrogen sulfate [1119]

CAS Number 6914-90-5 [1][2][9]
Appearance Colorless, odorless liquid [5]

Density 1.1155 g/cm3 at 15 °C [3]

Melting Point 245 °C [2][3]

pKa (predicted) -2.84 [2][3]

. Highly soluble in water and
Solubility _ [5]
polar organic solvents.

Synthesis of Isopropyl Hydrogen Sulphate

Isopropyl hydrogen sulphate is primarily synthesized through the reaction of propylene or
isopropyl alcohol with concentrated sulfuric acid. The "strong-acid" process, which utilizes
propylene, is a common industrial method.[4] For laboratory-scale synthesis, the reaction of
isopropyl alcohol with sulfuric acid is often employed.

Synthesis from Isopropyl Alcohol and Sulfuric Acid: A
Laboratory-Scale Protocol

This protocol describes a general procedure for the synthesis of isopropyl hydrogen sulphate
from isopropyl alcohol and concentrated sulfuric acid.

Materials:
* |Isopropyl alcohol
o Concentrated sulfuric acid (98%)

e |ce bath
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e Round-bottom flask

e Magnetic stirrer and stir bar
e Dropping funnel

e Saturated brine solution

e Separatory funnel

e Rotary evaporator
Procedure:

e Place a round-bottom flask containing a magnetic stir bar in an ice bath to maintain a low
temperature.

o Add a measured amount of concentrated sulfuric acid to the flask and begin stirring.

» Slowly add isopropy! alcohol to the stirred sulfuric acid dropwise using a dropping funnel.
The temperature of the reaction mixture should be carefully monitored and maintained
between 5-10°C to minimize the formation of byproducts.[3]

 After the addition is complete, continue stirring the mixture in the ice bath for a specified
period to ensure the reaction goes to completion.

o Once the reaction is complete, the mixture is carefully transferred to a separatory funnel.

e The mixture is then washed with a saturated brine solution to remove any unreacted
isopropyl alcohol and excess water.[3]

e The organic layer containing the isopropyl hydrogen sulphate is separated.
e The final product can be purified by vacuum distillation.[3]

Logical Flow of Synthesis:
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Synthesis of Isopropyl Hydrogen Sulphate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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